Cas no 887203-10-3 (N-Cyclopentyl-3,4-dihydro-2H-pyrrol-5-amine)

• Product Name: N-Cyclopentyl-3,4-dihydro-2H-pyrrol-5-amine
• CAS No: 887203-10-3
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• CID: 5048626
• Update Time: 2025-10-27

N-Cyclopentyl-3,4-dihydro-2H-pyrrol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-3,4-dihydro-2H-pyrrol-5-amine
• N-Cyclopentyl-3,4-dihydro-2H-pyrrol-5-amine

• Inchi： 1S/C9H16N2/c1-2-5-8(4-1)11-9-6-3-7-10-9/h8H,1-7H2,(H,10,11)
• InChI Key： WOMSKQIZMGUPDX-UHFFFAOYSA-N
• SMILES： N(C1CCCN=1)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 157
• XLogP3: 0.8
• Topological Polar Surface Area: 24.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on N-Cyclopentyl-3,4-dihydro-2H-pyrrol-5-amine

Introduction to N-Cyclopentyl-3,4-dihydro-2H-pyrrol-5-amine (CAS No. 887203-10-3)

N-Cyclopentyl-3,4-dihydro-2H-pyrrol-5-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique N-cyclopentyl and 3,4-dihydro-2H-pyrrol-5-amino structural motifs. This compound has garnered considerable attention due to its potential applications in drug development and its intriguing biological activities. With a CAS number of 887203-10-3, it serves as a key intermediate in synthesizing various pharmacologically active molecules.

The N-cyclopentyl substituent in the molecular structure contributes to the compound's stability and solubility, making it a valuable candidate for further chemical modifications. This feature is particularly advantageous in medicinal chemistry, where structural integrity and bioavailability are critical factors. The 3,4-dihydro-2H-pyrrol-5-amino core is a well-known scaffold in the development of bioactive agents, often exhibiting properties that make it suitable for targeting neurological and cardiovascular diseases.

Recent advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds like N-Cyclopentyl-3,4-dihydro-2H-pyrrol-5-amine. Studies have demonstrated that modifications within the pyrrole ring can significantly alter the pharmacokinetic and pharmacodynamic properties of the compound. For instance, researchers have explored the synthesis of derivatives with enhanced binding affinity to specific biological targets, which could lead to more effective therapeutic interventions.

In particular, the N-cyclopentyl group has been shown to improve metabolic stability and reduce toxicity, making it an attractive moiety for drug design. This has led to increased interest in developing new analogs with improved pharmacological profiles. The 3,4-dihydro-2H-pyrrol-5-amino part of the molecule is known for its ability to interact with various enzymes and receptors, which has opened up possibilities for treating a wide range of diseases.

One of the most promising areas of research involving N-Cyclopentyl-3,4-dihydro-2H-pyrrol-5-amine is its potential use in treating neurological disorders. Preliminary studies have suggested that derivatives of this compound may exhibit neuroprotective effects by modulating neurotransmitter systems. The N-cyclopentyl group's ability to enhance blood-brain barrier penetration further adds to its appeal as a lead compound for neuropharmacological applications.

Moreover, the compound's structural versatility allows chemists to explore diverse synthetic pathways. Researchers have utilized various coupling reactions and functional group transformations to generate novel derivatives with tailored properties. These efforts have resulted in a growing library of compounds that are being tested for their efficacy in preclinical models.

The synthesis of N-Cyclopentyl-3,4-dihydro-2H-pyrrol-5-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrrole ring efficiently. These methods not only improve yield but also minimize byproduct formation, ensuring a higher purity of the final product.

In conclusion, N-Cyclopentyl-3,4-dihydro-2H-pyrrol-5-amine (CAS No. 887203-10-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in medicinal chemistry.